2-Anilino-4-nitro-5-ethoxybenzoic acid
Description
2-Anilino-4-nitro-5-ethoxybenzoic acid (C₁₅H₁₃N₂O₅) is a nitroaromatic compound featuring a benzoic acid backbone substituted with an ethoxy group (-OCH₂CH₃) at position 5, a nitro group (-NO₂) at position 4, and an anilino group (-NHPh) at position 2. The following analysis focuses on structurally and functionally related compounds to infer its properties and applications.
Properties
CAS No. |
170274-85-8 |
|---|---|
Molecular Formula |
C15H14N2O5 |
Molecular Weight |
302.286 |
IUPAC Name |
2-anilino-5-ethoxy-4-nitrobenzoic acid |
InChI |
InChI=1S/C15H14N2O5/c1-2-22-14-8-11(15(18)19)12(9-13(14)17(20)21)16-10-6-4-3-5-7-10/h3-9,16H,2H2,1H3,(H,18,19) |
InChI Key |
GWIHOCLXKZFCFP-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=C(C(=C1)C(=O)O)NC2=CC=CC=C2)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Functional Group Variations
The compound’s structural analogues include derivatives of nitrobenzoic acids, ethoxy-substituted aromatic amines, and nitrophenylthiazoles. Key comparisons are outlined below:
Key Observations:
- Substituent Position and Reactivity: The ethoxy group in 2-anilino-4-nitro-5-ethoxybenzoic acid likely enhances lipophilicity compared to amino or nitro groups alone, influencing solubility and metabolic stability.
- Biological Activity: Nitroaromatic compounds such as N-[4-(5-nitro-2-furyl)-2-thiazolyl]formamide are potent carcinogens in rodents, suggesting that nitro groups in specific positions may drive toxicity. However, substitution with an ethoxy group (as in the target compound) could modulate this effect.
- Thermal Stability: Nitrobenzoic acids with amino groups (e.g., 2-amino-5-nitrobenzoic acid) exhibit high melting points (~270–280°C), indicating robust thermal stability, which may extend to the ethoxy-substituted analogue.
Carcinogenicity and Toxicity Profiles
In contrast, 2-hydrazino-4-(5-nitro-2-furyl)thiazole derivatives primarily cause mammary tumors, highlighting how substituent type and position dictate organ-specific carcinogenicity.
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